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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B12382607

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like BMS-986365 is a critical component of laboratory

safety and environmental responsibility. While specific institutional and local regulations must

always be followed, this guide provides a procedural framework for the safe disposal of BMS-
986365, a potent and selective androgen receptor (AR) degrader.

Immediate Safety and Handling Considerations
Before disposal, it is essential to handle BMS-986365 with appropriate personal protective

equipment (PPE), including gloves, eye protection, and a lab coat. In case of a spill, contain the

material using an inert absorbent and place it in a labeled container for disposal. Clean the

affected area with soap and water, ensuring that runoff does not enter drains.

Step-by-Step Disposal Protocol for BMS-986365
Given that BMS-986365 is a potent pharmaceutical compound, it is crucial to manage its

disposal as hazardous waste to prevent environmental contamination and ensure personnel

safety.
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Consult the Safety Data Sheet (SDS): The first and most critical step is to obtain and review

the SDS for BMS-986365 from the manufacturer.[1] The SDS provides comprehensive

safety and disposal information, including physical and chemical properties, hazards, and

specific disposal considerations.[1] While not always publicly available, chemical suppliers

are required to provide it.[1]

Segregation and Labeling:

Do not mix BMS-986365 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[1][2]

Collect all solid waste (e.g., contaminated gloves, weigh paper, vials) and any unused or

expired compound in a dedicated, clearly labeled hazardous waste container.[1][2]

The label should include the full chemical name ("BMS-986365"), any associated hazards

(e.g., "Potent Compound," "Cytotoxic"), the accumulation start date, and the responsible

researcher's name.[1]

Container Management:

Use a container that is in good condition, compatible with the chemical, and can be

securely sealed.

For emptied containers that held BMS-986365, unless thoroughly decontaminated, they

should be treated as hazardous waste and disposed of accordingly, following all label

warnings.[3]

Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for the pickup and disposal of the BMS-986365 waste.[1] These organizations are

equipped to handle and transport hazardous materials in compliance with all federal and

state regulations.[1][4]

Hazardous pharmaceutical waste is typically incinerated at a permitted facility to ensure

complete destruction.
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Important Note: Never dispose of BMS-986365 or other potent pharmaceutical compounds

down the drain or in regular trash, as this can lead to environmental contamination of water

sources.[5][6]

Chemical and Physical Properties of BMS-986365
For easy reference, the key quantitative data for BMS-986365 is summarized in the table

below.

Property Value

Molecular Formula C₄₁H₄₅F₃N₈O₅S

Molecular Weight 818.91 g/mol

Purity >98%

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -20°C for up to 1 month

Data sourced from multiple chemical suppliers.[7][8]

Mechanism of Action: Visualizing the Signaling
Pathway
BMS-986365 is a heterobifunctional ligand-directed degrader that targets the androgen

receptor (AR).[9][10] It possesses a dual mechanism of action: it acts as an antagonist to the

AR and induces its degradation.[11][12] The molecule binds to both the AR and the cereblon

(CRBN) E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of the

AR.[13] This dual action effectively inhibits AR signaling, which is a key driver in prostate

cancer.[9]
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Caption: Mechanism of action of BMS-986365 leading to AR degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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